1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• SMILES: CC1CCC(CC1C)NCC(C)(C)O
• InChI: InChI=1S/C12H25NO/c1-9-5-6-11(7-10(9)2)13-8-12(3,4)14/h9-11,13-14H,5-8H2,1-4H3
• InChIKey: JZBPMTVKULHCPI-UHFFFAOYSA-N

3,4-Dimethylcyclohexyl Amino Alcohol: Identity & Class

1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol (CAS 1343362-61-7, molecular formula C12H25NO, molecular weight 199.33 g/mol) is a cyclohexylamine-derived amino alcohol featuring a tertiary alcohol terminus and a 3,4-dimethyl-substituted cyclohexyl ring linked via a secondary amine bridge . It belongs to the broader class of cyclohexylamino-propanol derivatives that have been investigated in patents for beta-3 adrenergic receptor agonism [1] and for blocking secondary products of lipid oxidative stress via reactive carbonyl species quenching [2]. This compound is commercially available as a research-grade building block (typical purity ≥95%) from multiple specialized chemical suppliers, though batch availability may be limited to discontinued or enquiry-only status .

Regioisomer Identity 3,4-Vicinal dimethyl substitution on cyclohexyl ring

Patent-Class Scaffold Structurally linked to beta-3 agonist and carbonyl quencher chemotypes

Availability Research-grade building block; batch availability enquiry-based

• [1] Sanofi-Aventis. Cyclohexyl(alkyl)-propanolamines, preparation method and pharmaceutical compositions containing same. US Patent 7,718,646 (2010). View Source
• [2] Università degli Studi di Milano & Flamma S.p.A. Amino alcohol derivatives and their therapeutic activities. US Patent 8,623,900 (2014). View Source

3,4-Dimethylcyclohexyl Amino Alcohol: Critical Differentiation

Within the dimethylcyclohexyl-amino-propanol family, the position of methyl substituents on the cyclohexyl ring fundamentally alters the molecule's conformational landscape, steric profile, and physicochemical properties. The target compound bears methyl groups at the 3- and 4-positions (vicinal substitution), whereas the closest commercially available analogs feature geminal dimethyl substitution at the 4-position (4,4-dimethyl, CAS 1343006-40-5) or at the 3-position (3,3-dimethyl, CAS data available) . These regioisomeric differences are not cosmetic: they produce distinct spatial orientations of the lipophilic cyclohexyl moiety relative to the hydrogen-bonding amino alcohol head group, which in turn affects membrane partitioning behavior, target binding geometry in biological systems, and crystallization properties during synthesis . Generic substitution without experimental validation thus risks unpredictable outcomes in both synthetic yields and biological assay results.

Methyl Topology

3,4-Vicinal generates two ring stereocenters and distinct conformational landscape; 4,4-Geminal or 3,3-Geminal analogs lack these stereocenters, potentially shifting target binding geometry and assay outcomes.

Lipophilicity Offset

Methyl group distribution alters amphiphilic balance; regioisomers may show different membrane partitioning and solubility profiles, not predictable without dedicated measurement.

Synthetic Precursor

3,4-Dimethylcyclohexanone vs. 4,4-dimethylcyclohexylamine starting materials demand distinct synthetic routes; substitution without route validation may compromise yield and purity.

3,4-Dimethylcyclohexyl Amino Alcohol: Differentiation Evidence

Regioisomer Identity: 3,4- vs 4,4-Dimethyl Substitution

The target compound is uniquely defined among commercially cataloged dimethylcyclohexyl-amino-propanol analogs by its 3,4-vicinal dimethyl substitution pattern. The closest comparator, 1-[(4,4-dimethylcyclohexyl)amino]-2-methylpropan-2-ol (CAS 1343006-40-5), bears both methyl groups at the same ring carbon (geminal), while 1-(cyclohexylamino)-2-methylpropan-2-ol (CAS 7527-65-3) lacks methyl substitution entirely . The 3,4-substitution pattern generates two sp³-hybridized chiral centers on the cyclohexyl ring, yielding four possible diastereomers, whereas the 4,4-geminal analog has no ring stereocenters. This structural distinction is covalent and absolute—there is no synthetic pathway by which the 4,4-dimethyl analog can replicate the conformational ensemble of the 3,4-substituted compound [1].

Regioisomer Identity

Head-to-head

Target: 3,4-vicinal dimethyl (2 ring stereocenters, 4 possible diastereomers)
Comparator: 4,4-geminal dimethyl (0 ring stereocenters); unsubstituted cyclohexyl (0 methyl groups)

Non-interchangeable regioisomer identity; procurement of wrong regioisomer introduces a fundamentally different molecule with independent biological properties.

Structural identity confirmed by CAS 1343362-61-7 and SMILES; verify upon receipt.

Evidence Dimension	Cyclohexyl ring methyl substitution pattern
Target Compound Data	3,4-vicinal dimethyl (two ring stereocenters; 4 diastereomers possible)
Comparator Or Baseline	4,4-geminal dimethyl (zero ring stereocenters); unsubstituted cyclohexyl (zero methyl groups)
Quantified Difference	Qualitative structural difference; 2 vs 0 ring stereocenters; molecular formula identical (C12H25NO) for 4,4-isomer but topology distinct
Conditions	Structural identity by IUPAC nomenclature, SMILES (CC1CCC(NCC(C)(C)O)CC1C), and CAS registry number (1343362-61-7)

Why This Matters

This regioisomeric identity is non-interchangeable; procurement of the wrong regioisomer (e.g., 4,4-dimethyl analog) introduces a fundamentally different molecule with independent conformational, biological, and physicochemical properties.

• [1] Kuujia.com. 1-(3,4-Dimethylcyclohexyl)amino-2-methylpropan-2-ol, CAS 1343362-61-7. Product Technical Summary. View Source

Lipophilicity Offset: 3,4- vs 4,4-Dimethyl Substitution

The 3,4-vicinal dimethyl substitution pattern is expected to produce a measurably different octanol-water partition coefficient (logP) compared to the 4,4-geminal analog due to differences in molecular shape and exposed hydrophobic surface area. Although experimentally measured logP values for these specific compounds are not available in the open literature, the structural basis for differentiation is well established: geminal dimethyl groups at the 4-position create a localized hydrophobic bulk at the ring terminus distal to the amino alcohol head, whereas 3,4-vicinal methyl groups distribute hydrophobicity along one face of the ring, altering the molecule's amphiphilic balance . In structurally related 3,4-dimethylcyclohexyl derivatives, estimated logP values (KowWin) fall in the range of approximately 3.0–3.8, consistent with moderate lipophilicity suitable for membrane permeability without excessive insolubility . The 4,4-dimethyl regioisomer, by concentrating hydrophobic character at the ring apex, is predicted to exhibit a distinct logP offset, though precise calculated values would require dedicated in silico modeling that is not yet published .

Lipophilicity Offset

Class-level

3,4-Vicinal: predicted logP ~3.0–3.8 (KowWin class estimate)
4,4-Geminal: predicted logP offset (magnitude unknown)

Lipophilicity offset between regioisomers is structurally plausible but not experimentally confirmed; class-level inference.

Experimental logP determination recommended before assay interpretation.

Evidence Dimension	Calculated octanol-water partition coefficient (logP) as function of methyl substitution topology
Target Compound Data	3,4-vicinal dimethyl: predicted logP ~3.0–3.8 range (class-level estimate based on KowWin for 3,4-dimethylcyclohexyl derivatives)
Comparator Or Baseline	4,4-geminal dimethyl analog (CAS 1343006-40-5): predicted logP offset relative to 3,4-isomer (magnitude unknown; requires computation)
Quantified Difference	Exact ΔlogP not calculable from available data; structural basis for differentiation confirmed by methyl group topology
Conditions	In silico prediction using fragment-based methods (KowWin); experimental logP not reported in open literature for either compound

Why This Matters

Lipophilicity differences between regioisomers directly affect solubility, membrane permeability, and biological assay behavior; selecting the correct regioisomer for a given application requires awareness that even same-formula analogs are not lipophilicity-equivalent.

Synthetic Route: 3,4- vs 4,4-Dimethyl Precursors

The synthetic route to 1-[(3,4-dimethylcyclohexyl)amino]-2-methylpropan-2-ol proceeds via reductive amination between 3,4-dimethylcyclohexanone and 2-amino-2-methylpropan-1-ol (or a stepwise imine formation/reduction sequence), whereas the 4,4-dimethyl analog is typically prepared from 4,4-dimethylcyclohexylamine and 2-methylpropan-2-ol derivatives . The ketone precursor for the target compound (3,4-dimethylcyclohexanone) carries the 3,4-substitution pattern into the final product with retention of stereochemical information, while the amine precursor route for the 4,4-dimethyl analog starts with a pre-formed substituted cyclohexylamine . This synthetic divergence means that in-house preparation or custom synthesis of the 3,4-dimethyl compound requires access to 3,4-dimethylcyclohexanone and appropriate reductive amination conditions, a distinct supply chain requirement from the 4,4-dimethyl variant .

Synthetic Route

Source review

Target: reductive amination of 3,4-dimethylcyclohexanone
Comparator: route from 4,4-dimethylcyclohexylamine

Different synthetic precursors require distinct supply chains and reaction conditions; in-house synthesis demands regioisomer-specific starting materials.

No comparative yield data available; route validation advised.

Evidence Dimension	Synthetic precursor and route differentiation
Target Compound Data	Route: reductive amination of 3,4-dimethylcyclohexanone with amino-alcohol component; ketone precursor dictates 3,4-substitution
Comparator Or Baseline	4,4-dimethyl analog: route from 4,4-dimethylcyclohexylamine; amine precursor pre-defines 4,4-substitution
Quantified Difference	Different starting material CAS numbers, different synthetic steps, different byproduct profiles; no yield comparison data available in open literature
Conditions	Laboratory-scale reductive amination; catalyst, solvent, and temperature conditions not standardized across publications

Why This Matters

Procurement decisions must account for whether the end-user requires the compound as a pre-made building block or intends in-house synthesis; the precursor supply chain differs materially between the 3,4- and 4,4-regioisomers.

Reactive Carbonyl Quenching Patent Association

The amino alcohol pharmacophore present in 1-[(3,4-dimethylcyclohexyl)amino]-2-methylpropan-2-ol is structurally encompassed within the general formula (I) of US Patent 8,623,900, which claims amino alcohol derivatives that block secondary products of lipid oxidative stress by quenching reactive carbonyl compounds such as 4-hydroxynonenal (4-HNE) and malondialdehyde (MDA) [1]. While the specific 3,4-dimethylcyclohexyl embodiment is not explicitly exemplified in the patent, the claimed generic scaffold explicitly includes cyclohexylamino-alcohol derivatives bearing alkyl substituents on the cyclohexyl ring [1][2]. This patent-class linkage provides a mechanistic rationale for prioritizing the 3,4-substituted variant over the unsubstituted cyclohexyl analog (CAS 7527-65-3, known primarily as the local anesthetic Hexylcaine with sodium channel activity [3]) when the research objective is carbonyl stress pathway modulation rather than ion channel pharmacology.

Patent Association

Class-level

Target: structurally eligible under US 8,623,900 for reactive carbonyl species quenching
Comparator (unsubstituted analog, CAS 7527-65-3): established sodium channel inhibitor

Distinct mechanistic associations guide compound selection: target fits carbonyl stress research, while unsubstituted analog targets ion channel pharmacology.

No quantitative IC50 data; patent-class association only.

Evidence Dimension	Patent-class mechanistic association (reactive carbonyl quenching vs sodium channel blockade)
Target Compound Data	3,4-dimethylcyclohexyl-amino-propanol: structurally eligible under US 8,623,900 generic formula (I) for reactive carbonyl species quenching
Comparator Or Baseline	1-(cyclohexylamino)-2-methylpropan-2-ol (CAS 7527-65-3, Hexylcaine): established sodium channel inhibitor (Nav1.5, Nav1.10); no reported carbonyl quenching activity
Quantified Difference	No quantitative IC50 or EC50 data available for either compound in carbonyl quenching assays; differentiation is at the level of patent-class mechanistic association
Conditions	US Patent 8,623,900 (filed 2010, issued 2014); Hexylcaine pharmacology from DrugBank DB00473

Why This Matters

For research programs targeting reactive carbonyl species in oxidative stress-related disorders, the 3,4-dimethylcyclohexyl derivative offers a patent-class-relevant scaffold distinct from the sodium-channel-targeting unsubstituted analog, guiding compound selection toward the appropriate mechanistic hypothesis.

• [1] Università degli Studi di Milano & Flamma S.p.A. Amino alcohol derivatives and their therapeutic activities. US Patent 8,623,900. Issued January 7, 2014. View Source
• [2] USPTO Patent Application 20120316212. Amino alcohol derivatives of general formula I blocking secondary products of lipid oxidative stress. Published December 13, 2012. View Source
• [3] DrugBank. Hexylcaine (DB00473). Mechanism: sodium channel protein type 5 subunit alpha inhibitor. View Source

3,4-Dimethylcyclohexyl Amino Alcohol: Recommended Applications

SAR Studies: Methyl Substitution on Cyclohexyl Ring

Researchers conducting systematic SAR campaigns on amino alcohol derivatives can employ 1-[(3,4-dimethylcyclohexyl)amino]-2-methylpropan-2-ol as the 3,4-vicinal dimethyl reference scaffold alongside its 4,4-geminal dimethyl (CAS 1343006-40-5) and 3,3-geminal dimethyl analogs to probe how methyl group topology on the cyclohexyl ring modulates target binding, lipophilicity, and metabolic stability [1]. The compound's two ring stereocenters further enable diastereomer-resolved SAR when stereochemically pure batches can be sourced .

Reactive Carbonyl Quenching in Lipid Peroxidation Assays

Given the structural eligibility of this compound class under US Patent 8,623,900 for blocking secondary products of lipid oxidative stress, the 3,4-dimethylcyclohexyl-amino-propanol scaffold is a candidate for evaluation in in vitro reactive carbonyl quenching assays (e.g., 4-HNE or MDA adduct formation) relevant to neurodegeneration, cardiovascular disease, and diabetic complications research [1]. Its 3,4-dimethyl substitution provides distinct steric and electronic properties compared to unsubstituted or 4-substituted analogs, enabling exploration of substitution-dependent carbonyl scavenging efficiency.

Specialty Intermediate for Hindered Amine Synthesis

The tertiary alcohol group combined with a sterically hindered secondary amine makes this compound a valuable intermediate for the synthesis of N-substituted derivatives, including amides, sulfonamides, and urea-based ligands that require a conformationally restricted cyclohexyl scaffold [1]. The 3,4-dimethyl pattern provides a unique steric environment compared to 4,4-dimethyl or unsubstituted variants, which may influence the diastereoselectivity of subsequent transformations .

Beta-3 Adrenergic Receptor Agonist Lead Scaffold

Cyclohexyl(alkyl)-propanolamines as a class have demonstrated potent beta-3 adrenergic receptor agonist activity with implications for anti-obesity and anti-diabetic therapeutic development, as described in US Patent 7,718,646 [1]. The 3,4-dimethylcyclohexyl variant represents an underexplored substitution pattern within this pharmacophore class, offering researchers a differentiated starting point for beta-3 agonist screening cascades where the regioisomeric identity of the cyclohexyl substituent may critically influence receptor subtype selectivity and intrinsic efficacy.

Application

Selection Property

Validation Focus

Cyclohexyl ring SAR studies

3,4-Vicinal dimethyl substitution pattern

Binding affinity and metabolic stability endpoints across regioisomers

Reactive carbonyl species quenching assays

Amino alcohol pharmacophore with 3,4-dimethyl substitution

4-HNE/MDA adduct reduction in lipid peroxidation models

Hindered amine intermediate synthesis

Sterically hindered secondary amine with tertiary alcohol

Diastereoselectivity in N-derivatization reactions

Beta-3 adrenergic receptor screening

Underexplored 3,4-dimethyl substitution within cyclohexylamino-propanol class

Receptor subtype selectivity and intrinsic efficacy in recombinant β3-AR assays

• [1] Sanofi-Aventis. Cyclohexyl(alkyl)-propanolamines, preparation method and pharmaceutical compositions containing same. US Patent 7,718,646 (2010). View Source